Cas no 2445792-96-9 (1-2-hydroxy-3-(naphthalen-2-yloxy)propyl-4-(quinolin-3-yl)piperidin-4-ol)

• Product Name: 1-2-hydroxy-3-(naphthalen-2-yloxy)propyl-4-(quinolin-3-yl)piperidin-4-ol
• CAS No: 2445792-96-9
• MF: C₂₇H₂₈N₂O₃
• MW: 428.522827148438
• CID: 5864895
• PubChem ID: 85055673
• Update Time: 2025-06-03

1-2-hydroxy-3-(naphthalen-2-yloxy)propyl-4-(quinolin-3-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-[2-hydroxy-3-(naphthalen-2-yloxy)propyl]-4-(qui nolin-3-yl)piperidin-4-ol
• 1-(2-Hydroxy-3-naphthalen-2-yloxypropyl)-4-quinolin-3-ylpiperidin-4-ol
• EN300-26870182
• 1-[2-hydroxy-3-(naphthalen-2-yloxy)propyl]-4-(quinolin-3-yl)piperidin-4-ol
• 2445792-96-9
• 1-2-hydroxy-3-(naphthalen-2-yloxy)propyl-4-(quinolin-3-yl)piperidin-4-ol

• Inchi： 1S/C27H28N2O3/c30-24(19-32-25-10-9-20-5-1-2-6-21(20)16-25)18-29-13-11-27(31,12-14-29)23-15-22-7-3-4-8-26(22)28-17-23/h1-10,15-17,24,30-31H,11-14,18-19H2
• InChI Key： YCCYAFFAUWLRJV-UHFFFAOYSA-N
• SMILES： OC1(C2C=NC3C=CC=CC=3C=2)CCN(CC(COC2C=CC3C=CC=CC=3C=2)O)CC1

Computed Properties

• Exact Mass: 428.20999276g/mol
• Monoisotopic Mass: 428.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 65.8Ų

Additional information on 1-2-hydroxy-3-(naphthalen-2-yloxy)propyl-4-(quinolin-3-yl)piperidin-4-ol

1-2-Hydroxy-3-(Naphthalen-2-Yloxy)Propyl-4-(Quinolin-3-Yl)Piperidin-4-Ol: A Comprehensive Overview

The compound with CAS No. 2445792-96-9, named 1-2-hydroxy-3-(naphthalen-2-yloxy)propyl-4-(quinolin-3-yl)piperidin-4-ol, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. Recent studies have highlighted its role in the synthesis of bioactive molecules and its potential as a building block for advanced materials.

1-Hydroxypropyl group and naphthalen-oxy substituent are key structural elements that contribute to the molecule's stability and reactivity. The presence of a quinolinyl group further enhances its versatility, making it a valuable compound in medicinal chemistry. Researchers have explored its ability to act as a precursor for the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. For instance, studies published in 2023 have demonstrated the use of catalytic asymmetric synthesis to produce enantiomerically pure derivatives of 1-hydroxypropyl groups. These derivatives exhibit enhanced bioavailability and selectivity, making them attractive candidates for drug development.

The naphthalen-oxy substituent in the molecule plays a crucial role in modulating its electronic properties. This feature has been leveraged in the development of novel materials for optoelectronic applications. For example, research conducted at leading institutions has shown that derivatives of this compound can be used to create advanced organic semiconductors with improved charge transport properties.

In terms of pharmacological applications, the quinolinyl group is known for its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). Recent studies have explored the potential of this compound as a lead molecule for developing inhibitors against key enzymes involved in neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it particularly promising for central nervous system (CNS) drug development.

The piperidinol backbone further enhances the compound's flexibility and ability to form hydrogen bonds, which are critical for its bioactivity. Researchers have utilized this feature to design peptidomimetic compounds that mimic the action of natural peptides but with improved stability and potency.

From an environmental standpoint, the synthesis and application of this compound are being optimized to minimize ecological impact. Green chemistry approaches, such as catalytic cross-coupling reactions and solvent-free synthesis methods, are being employed to reduce waste and energy consumption during its production.

In conclusion, 1-hydroxypropyl naphthalen-oxy piperidinol represents a versatile platform for advancing both chemical synthesis and therapeutic development. Its unique structure, combined with recent breakthroughs in synthetic methodologies and material science, positions it as a key player in future innovations across multiple disciplines.